Cas no 862198-32-1 (8-(4-benzylpiperidin-1-yl)-7-(2-hydroxyethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(4-benzylpiperidin-1-yl)-7-(2-hydroxyethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 862198-32-1
• MF: C₂₀H₂₅N₅O₃
• MW: 383.444204092026
• CID: 6261927
• Update Time: 2025-05-20

8-(4-benzylpiperidin-1-yl)-7-(2-hydroxyethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(4-benzylpiperidin-1-yl)-7-(2-hydroxyethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 8-(4-benzylpiperidin-1-yl)-7-(2-hydroxyethyl)-3-methylpurine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-7-(2-hydroxyethyl)-3-methyl-8-[4-(phenylmethyl)-1-piperidinyl]-

• Inchi： 1S/C20H25N5O3/c1-23-17-16(18(27)22-20(23)28)25(11-12-26)19(21-17)24-9-7-15(8-10-24)13-14-5-3-2-4-6-14/h2-6,15,26H,7-13H2,1H3,(H,22,27,28)
• InChI Key： AWLWIPPVIDPECL-UHFFFAOYSA-N
• SMILES： N1(CCO)C2=C(N(C)C(=O)NC2=O)N=C1N1CCC(CC2=CC=CC=C2)CC1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 9.54±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 8-(4-benzylpiperidin-1-yl)-7-(2-hydroxyethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Professional Introduction to Compound with CAS No. 862198-32-1 and Product Name: 8-(4-benzylpiperidin-1-yl)-7-(2-hydroxyethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

The compound identified by the CAS number 862198-32-1 and the product name 8-(4-benzylpiperidin-1-yl)-7-(2-hydroxyethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential therapeutic applications. The structural features of this compound, particularly its benzylpiperidine moiety and the purine core, make it a promising candidate for further investigation in drug discovery and development.

Recent research in medicinal chemistry has highlighted the importance of purine derivatives in the design of novel therapeutic agents. The 8-(4-benzylpiperidin-1-yl)-7-(2-hydroxyethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure combines several pharmacophoric elements that are known to enhance binding affinity and selectivity. The presence of the 4-benzylpiperidine group is particularly noteworthy, as it is frequently incorporated into drug molecules to improve solubility and metabolic stability. This group also contributes to the compound's ability to interact with biological targets in a specific manner.

The 2,3,6,7-tetrahydro-1H-purine-2,6-dione scaffold is a well-known pharmacological motif that has been extensively studied for its biological activity. This core structure is found in several FDA-approved drugs and is recognized for its ability to modulate various enzymatic pathways. In particular, derivatives of this scaffold have shown promise in the treatment of metabolic disorders, cancer, and inflammatory diseases. The modification of this core with functional groups such as the 2-hydroxyethyl side chain further enhances its potential as a lead compound for drug development.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The benzylpiperidine moiety is known to interact with certain neurotransmitter receptors, making it a valuable component in the design of drugs that target central nervous system (CNS) pathways. Preliminary studies suggest that compounds with similar structures may have neuroprotective properties and could be effective in conditions such as Alzheimer's disease and Parkinson's disease. The 8-(4-benzylpiperidin-1-yl) part of the molecule is particularly relevant here, as it may facilitate binding to specific receptors involved in these conditions.

In addition to its potential neurological applications, the 8-(4-benzylpiperidin-1-yl)-7-(2-hydroxyethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has shown promise in other therapeutic areas. For instance, its structural features make it a suitable candidate for inhibiting kinases and other enzymes involved in cancer progression. The purine core is known to interact with ATP-binding sites on enzymes such as tyrosine kinases, which are often overexpressed in cancer cells. By modulating these enzymes' activity, this compound could potentially disrupt tumor growth and proliferation.

Recent advances in computational chemistry have also contributed to our understanding of this compound's potential. Molecular modeling studies have been conducted to explore how the benzylpiperidine and purine moieties interact with biological targets at the atomic level. These studies have provided valuable insights into the compound's binding affinity and selectivity. Additionally, virtual screening techniques have been used to identify potential analogs that may enhance its therapeutic efficacy while minimizing side effects.

The synthesis of this compound represents another area of interest within the pharmaceutical industry. Researchers have developed efficient synthetic routes that allow for scalable production while maintaining high purity standards. These synthetic methods are crucial for advancing preclinical studies and eventual clinical trials. The ability to produce this compound reliably will be essential for evaluating its safety and efficacy in human subjects.

As our understanding of biological pathways continues to evolve, so does our appreciation for the complexity of drug design. The 8-(4-benzylpiperidin-1-yl)-7-(2-hydroxyethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione exemplifies how careful consideration of molecular structure can lead to novel therapeutic agents with significant clinical benefits. Future research will likely focus on optimizing its pharmacokinetic properties and exploring new applications in areas such as infectious diseases and autoimmune disorders.

In conclusion,862198-32-1and its corresponding product name represent a compelling example of how structural modifications can yield compounds with diverse biological activities. The combination of the benzylpiperidine, purine, and other functional groups makes this molecule a versatile tool for drug discovery. As research progresses，we can expect further insights into its therapeutic potential，leading to new treatments for a variety of diseases.